Cas no 1329628-72-9 (N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride
• CAS No: 1329628-72-9
• MF: C₂₀H₂₄ClN₃O₂S₂
• MW: 438.006461143494
• CID: 5972157
• PubChem ID: 44919641
• Update Time: 2025-06-29

N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-thiophen-2-ylacetamide:hydrochloride
• N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-thiophen-2-ylacetamide;hydrochloride
• SR-01000911347
• F2246-0213
• 1329628-72-9
• N-(1,3-BENZOTHIAZOL-2-YL)-N-[3-(MORPHOLIN-4-YL)PROPYL]-2-(THIOPHEN-2-YL)ACETAMIDE HYDROCHLORIDE
• N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-(thiophen-2-yl)acetamide hydrochloride
• AKOS026681597
• SR-01000911347-1

• Inchi： 1S/C20H23N3O2S2.ClH/c24-19(15-16-5-3-14-26-16)23(9-4-8-22-10-12-25-13-11-22)20-21-17-6-1-2-7-18(17)27-20;/h1-3,5-7,14H,4,8-13,15H2;1H
• InChI Key： LFCVWXQPYKMDQM-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=CC=C2S1)CCCN1CCOCC1)(=O)CC1SC=CC=1.[H]Cl

Computed Properties

• Exact Mass: 437.0998471g/mol
• Monoisotopic Mass: 437.0998471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride

Comprehensive Overview of N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride (CAS No. 1329628-72-9)

The compound N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride (CAS No. 1329628-72-9) is a chemically synthesized molecule with significant potential in pharmaceutical research and development. Its unique structure, combining a benzothiazole core with morpholine and thiophene moieties, makes it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

One of the key features of N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride is its potential role in targeting specific biological pathways. The benzothiazole scaffold is known for its diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Coupled with the morpholine ring, which enhances solubility and bioavailability, this compound is being investigated for its efficacy in drug discovery programs. Researchers are particularly interested in its interaction with enzymes and receptors, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need for more effective and safer treatments. N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride aligns with this trend, as its structural complexity offers multiple sites for modification and optimization. This adaptability is crucial for addressing drug resistance, a pressing issue in areas like oncology and infectious diseases. By leveraging computational chemistry and high-throughput screening, scientists are exploring its potential as a lead compound in various therapeutic areas.

The synthesis and characterization of CAS No. 1329628-72-9 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. The incorporation of the thiophene group adds another layer of functionality, as this heterocycle is often associated with enhanced binding affinity and metabolic stability. These attributes make the compound a valuable candidate for further preclinical studies, particularly in the context of personalized medicine and targeted therapies.

From an industrial perspective, N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride represents a promising intermediate for the development of proprietary drugs. Pharmaceutical companies are increasingly focusing on niche molecules with high specificity, and this compound fits the bill. Its potential applications extend beyond traditional medicine, including areas like diagnostics and molecular imaging, where precise targeting is essential.

Environmental and safety considerations are also paramount when working with such compounds. While CAS No. 1329628-72-9 is not classified as hazardous, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. Researchers are encouraged to explore green chemistry approaches to minimize waste and improve sustainability in the synthesis process.

In conclusion, N-(1,3-benzothiazol-2-yl)-N-3-(morpholin-4-yl)propyl-2-(thiophen-2-yl)acetamide hydrochloride is a multifaceted compound with broad implications for modern science. Its structural ingenuity and therapeutic potential make it a focal point for ongoing research, addressing some of the most challenging questions in drug development. As the scientific community continues to unravel its mechanisms of action, this molecule may pave the way for innovative treatments and improved patient outcomes.